Cas no 4937-62-6 (2-Amino-4-methyl-benzophenone)

• Product Name: 2-Amino-4-methyl-benzophenone
• CAS No: 4937-62-6
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 932357
• PubChem ID: 24854923
• Update Time: 2025-06-08

2-Amino-4-methyl-benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-methylbenzophenone
• (2-amino-4-methylphenyl)-phenylmethanone
• NS00031894
• A871812
• AKOS015917730
• InChI=1/C14H13NO/c1-10-7-8-12(13(15)9-10)14(16)11-5-3-2-4-6-11/h2-9H,15H2,1H3
• 4937-62-6
• Methanone, (2-amino-4-methylphenyl)phenyl-
• SCHEMBL145078
• 2-Amino-4-Methyl-Benzophenone
• Z1509383283
• amino-4-methylbenzophenone
• YINYAGBOKBLJHY-UHFFFAOYSA-
• MFCD00007816
• (2-Amino-4-methylphenyl)(phenyl)methanone #
• DB-008792
• (2-Amino-4-methylphenyl)(phenyl)methanone
• 2-benzoyl-5-methylaniline
• DTXSID10197778
• 4-methyl-2-aminobenzophenone
• 2-amino-4-methyl-phenyl)-phenyl-methanone
• SB79437
• EINECS 225-577-8
• 2-Amino-4-methylbenzophenone, 99%
• CS-0280246
• 2-Amino-4-methyl-benzophenone

• MDL： MFCD00007816
• Inchi： 1S/C14H13NO/c1-10-7-8-12(13(15)9-10)14(16)11-5-3-2-4-6-11/h2-9H,15H2,1H3
• InChI Key： YINYAGBOKBLJHY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(C)=CC=1N

Computed Properties

• Exact Mass: 211.10000
• Monoisotopic Mass: 211.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 3.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.135
• Melting Point: 65-66 °C (lit.)
• Boiling Point: 407.1°C at 760 mmHg
• Flash Point: 200°C
• Refractive Index: 1.616
• PSA: 43.09000
• LogP: 3.38940
• Solubility: Not determined

2-Amino-4-methyl-benzophenone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Amino-4-methyl-benzophenone

Recent Advances in the Study of 2-Amino-4-methyl-benzophenone (CAS: 4937-62-6) in Chemical Biology and Pharmaceutical Research

2-Amino-4-methyl-benzophenone (CAS: 4937-62-6) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, organic synthesis, and material science. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

One of the key areas of research involving 2-Amino-4-methyl-benzophenone is its role as an intermediate in the synthesis of more complex molecules. Recent publications have demonstrated its utility in the construction of heterocyclic compounds, which are often pivotal in the development of new pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed its use in the synthesis of novel kinase inhibitors, showcasing its versatility in medicinal chemistry.

In addition to its synthetic applications, 2-Amino-4-methyl-benzophenone has been investigated for its biological properties. Preliminary studies suggest that it may exhibit moderate antimicrobial activity against certain bacterial strains. However, further research is needed to fully elucidate its mechanism of action and potential as a lead compound for antibiotic development. These findings were reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, emphasizing the need for additional in vitro and in vivo studies.

Another promising avenue of research involves the compound's potential use in photodynamic therapy (PDT). A 2022 study published in Chemical Communications explored its photophysical properties, revealing that 2-Amino-4-methyl-benzophenone can act as a photosensitizer under specific conditions. This discovery opens up new possibilities for its application in cancer treatment, although further optimization of its properties is required to enhance its efficacy and reduce potential side effects.

Despite these advancements, challenges remain in the large-scale production and purification of 2-Amino-4-methyl-benzophenone. Recent technical reports highlight the need for more efficient synthetic routes to improve yield and reduce environmental impact. Innovations in green chemistry, such as the use of catalytic methods or solvent-free reactions, are being explored to address these issues, as discussed in a 2023 review article in Organic Process Research & Development.

In conclusion, 2-Amino-4-methyl-benzophenone (CAS: 4937-62-6) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications—from drug synthesis to potential therapeutic uses—underscore its importance in the field. Future research should focus on optimizing its synthesis, exploring its biological activities in greater depth, and investigating its potential in emerging therapeutic areas such as photodynamic therapy.